Cas no 80768-55-4 (1-(trifluoromethyl)cyclohexan-1-ol)

1-(trifluoromethyl)cyclohexan-1-ol structure
80768-55-4 structure
Product Name:1-(trifluoromethyl)cyclohexan-1-ol
CAS No:80768-55-4
MF:C7H11F3O
MW:168.156852960587
MDL:MFCD13659426
CID:707816
PubChem ID:11275228
Update Time:2024-10-27

1-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,1-(trifluoromethyl)-
    • 1-(trifluoromethyl)cyclohexan-1-ol
    • 1-Trifluoromethyl-1-cyclohexanol
    • 1-(Trifluoromethyl)cyclohexanol (ACI)
    • 1-(Trifluoromethyl)-1-cyclohexanol
    • SCHEMBL91318
    • 1-(trifluoromethyl)cyclohexanol
    • SB85228
    • EN300-124047
    • AC6857
    • 1-trifluoromethylcyclohexanol
    • 1-(trifluoromethyl)-cyclohexan-1-ol
    • DTXSID80460805
    • MFCD13659426
    • 80768-55-4
    • CS-0225490
    • DB-132191
    • AKOS010909446
    • AS-61310
    • SY151026
    • MDL: MFCD13659426
    • Inchi: 1S/C7H11F3O/c8-7(9,10)6(11)4-2-1-3-5-6/h11H,1-5H2
    • InChI Key: WUVULQQNELULBI-UHFFFAOYSA-N
    • SMILES: FC(C1(CCCCC1)O)(F)F

Computed Properties

  • Exact Mass: 168.07619946g/mol
  • Monoisotopic Mass: 168.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

1-(trifluoromethyl)cyclohexan-1-ol Pricemore >>

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1-(trifluoromethyl)cyclohexan-1-ol Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  10 min, -40 °C
1.2 Reagents: Tetrabutylammonium fluoride ;  45 min, -30 °C; 1 h, -30 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  30 min, rt
Reference
Discovery of BAY-390, a Selective CNS Penetrant Chemical Probe as Transient Receptor Potential Ankyrin 1 (TRPA1) Antagonist
Mesch, Stefanie; Walter, Daryl; Laux-Biehlmann, Alexis; Basting, Daniel; Flanagan, Stuart; et al, Journal of Medicinal Chemistry, 2023, 66(2), 1583-1600

Production Method 2

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  -20 °C
1.2 Reagents: Hydrochloric acid
Reference
Tetrabutylammonium fluoride
Li, Hui-Yin; Sun, Haoran; DiMagno, Stephen G., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-9

Production Method 3

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Convenient synthesis of fluorinated alkanes and cycloalkanes by hydrogenation of perfluoroalkylalkenes under ultrasound irradiation
Carcenac, Y.; Tordeux, M.; Wakselman, C.; Diter, P., Journal of Fluorine Chemistry, 2005, 126(9-10), 1347-1355

Production Method 4

Reaction Conditions
Reference
Trifluoromethylation of carbonyl compounds with trifluoromethylzinc iodide under ultrasonic irradiation
Kitazume, Tomoya; Ishikawa, Nobuo, Chemistry Letters, 1981, (12), 1679-80

Production Method 5

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium difluorotriphenylsilicate Solvents: Tetrahydrofuran ;  15 min, rt; 6 h, rt
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  1 h, rt
Reference
Trifluoroacetamides from amino alcohols as nucleophilic trifluoromethylating reagents
Joubert, Jerome; Roussel, Solveig; Christophe, Carole; Billard, Thierry; Langlois, Bernard R.; et al, Angewandte Chemie, 2003, 42(27), 3133-3136

Production Method 6

Reaction Conditions
1.1 Reagents: Zinc Solvents: Pyridine
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of (trifluoromethyl)-substituted methanols. A Barbier procedure under pressure
Francese, Catherine; Tordeux, Marc; Wakselman, Claude, Journal of the Chemical Society, 1987, (9), 642-3

Production Method 7

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  5 h, rt
Reference
Microreactors for the synthesis of fluorinated materials
Miyake, Noriaki; Kitazume, Tomoya, Journal of Fluorine Chemistry, 2003, 122(2), 243-246

Production Method 8

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
One-Electron Injection-triggered Radical Reaction of Alkyl Benzoates Promoted by 1,4-Bis(diphenylamino)benzene Photocatalysis
Koike, Takashi ; Okumura, Ryo; Kato, Tomoki; Abe, Manabu; Akita, Munetaka, ChemCatChem, 2023, 15(3),

Production Method 9

Reaction Conditions
1.1 Catalysts: 1-Butanaminium, N,N,N-tributyl-, fluoride, hydrate (1:1:3) Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water
Reference
1-Trifluoromethyl-1-cyclohexanol (cyclohexanol, 1-(trifluoromethyl)-)
Ramaiah, Pichika; Krishnamurti, Ramesh; Prakash, G. K. Surya, Organic Syntheses, 1995, 72, 232-40

Production Method 10

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthetic methods and reactions. 141. Fluoride-induced trifluoromethylation of carbonyl compounds with trifluoromethyltrimethylsilane (TMS-CF3). A trifluoromethide equivalent
Prakash, G. K. Surya; Krishnamurti, Ramesh; Olah, George A., Journal of the American Chemical Society, 1989, 111(1), 393-5

Production Method 11

Reaction Conditions
1.1 Reagents: 1,1,2,2-Ethenetetramine, N1,N1,N1′,N1′,N2,N2,N2′,N2′-octamethyl- Solvents: Dimethylformamide
Reference
Nucleophilic trifluoromethylation using trifluoromethyl iodide. A new and simple alternative for the trifluoromethylation of aldehydes and ketones
Aiet-Mohand, Samia; Takechi, Naoto; Medebielle, Maurice; Dolbier, William R. Jr., Organic Letters, 2001, 3(26), 4271-4273

Production Method 12

Reaction Conditions
1.1 Reagents: Cuprous iodide Solvents: Dimethylformamide ;  2 h, 170 °C; 170 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  4 h, 17 °C
Reference
Sodium trifluoroacetate: an efficient precursor for the trifluoromethylation of aldehydes
Chang, Ying; Cai, Chun, Tetrahedron Letters, 2005, 46(18), 3161-3164

Production Method 13

Reaction Conditions
1.1 Reagents: 1,1,2,2-Ethenetetramine, N1,N1,N1′,N1′,N2,N2,N2′,N2′-octamethyl- Solvents: Dimethylformamide ;  -15 °C; 30 min, -15 °C; 30 min, -15 °C → rt; 12 h, rt
1.2 Reagents: Water ;  rt
Reference
Nucleophilic Perfluoroalkylation of Aldehydes, Ketones, Imines, Disulfides, and Diselenides
Pooput, Chaya; Dolbier, William R. Jr.; Medebielle, Maurice, Journal of Organic Chemistry, 2006, 71(9), 3564-3568

Production Method 14

Reaction Conditions
Reference
Electrochemical trifluoromethylation of carbonyl compounds
Sibille, S.; Mcharek, S.; Perichon, J., Tetrahedron, 1989, 45(5), 1423-8

Production Method 15

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  -20 °C
1.2 Catalysts: Hydrochloric acid
Reference
Tetra-n-butylammonium Fluoride
Li, Hui-Yin; Sun, Haoran; DiMagno, Stephen G., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 16

Reaction Conditions
Reference
Ortho acid derivatives. Trihalomethyl compounds
Prakash, G. K. S.; Hu, J., Science of Synthesis, 2005, 22, 617-668

1-(trifluoromethyl)cyclohexan-1-ol Raw materials

1-(trifluoromethyl)cyclohexan-1-ol Preparation Products

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